Cas no 1216805-30-9 (N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride)

• Product Name: N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride
• CAS No: 1216805-30-9
• MF: C₁₇H₁₉ClFN₃OS₂
• MW: 399.933663606644
• CID: 5508492
• Update Time: 2025-05-24

N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide:hydrochloride
• N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride

• Inchi： 1S/C17H18FN3OS2.ClH/c1-20(2)8-4-9-21(16(22)14-5-3-10-23-14)17-19-13-7-6-12(18)11-15(13)24-17;/h3,5-7,10-11H,4,8-9H2,1-2H3;1H
• InChI Key： OHGVJYKBTGBUSM-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC(F)=CC=C2N=1)(CCCN(C)C)C(C1SC=CC=1)=O.Cl

Additional information on N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride

N-[3-(Dimethylamino)propyl]-N-(6-Fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide Hydrochloride (CAS No. 1216805-30-9): An Overview

N-[3-(Dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride (CAS No. 1216805-30-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a benzothiazole moiety, and a dimethylamino group. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The thiophene ring is a five-membered aromatic heterocycle that is widely used in the design of bioactive molecules due to its ability to enhance lipophilicity and improve metabolic stability. The presence of the benzothiazole moiety, on the other hand, imparts additional functionalities such as hydrogen bonding and π-π stacking interactions, which are crucial for receptor binding and biological activity. The dimethylamino group further enhances the compound's basicity and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, thereby mitigating the progression of neurodegenerative disorders.

In addition to its neuroprotective properties, N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride has also shown promise in cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential candidate for combination therapy approaches.

The pharmacokinetic profile of N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride has been extensively studied to optimize its therapeutic efficacy. In vitro and in vivo experiments have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile.

The synthesis of N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of 6-fluoro-benzothiazole with thiophene carboxylic acid followed by N-substitution with 3-dimethylaminopropylamine. The final step involves the formation of the hydrochloride salt to enhance solubility and stability.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize its clinical applications. Ongoing clinical trials are evaluating the safety and efficacy of N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride in various disease models. These trials aim to provide critical data on dosing regimens, pharmacodynamics, and potential side effects.

In conclusion, N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide hydrochloride (CAS No. 1216805-30-9) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the fields of neurodegenerative diseases and cancer therapy. Continued research and clinical evaluation will be essential to realize its full potential as a novel therapeutic agent.